2-[(2,4-difluorophenoxy)methyl]pyridine
Overview
Description
“2-[(2,4-difluorophenoxy)methyl]pyridine” is a chemical compound with the empirical formula C11H7F2N . It is a fluorinated building block .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “2-[(2,4-difluorophenoxy)methyl]pyridine”, has been discussed in various literature . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of “2-[(2,4-difluorophenoxy)methyl]pyridine” is characterized by a pyridine ring attached to a 2,4-difluorophenyl group via a methylene bridge . The molecular weight of the compound is 191.18 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[(2,4-difluorophenoxy)methyl]pyridine” include a refractive index of 1.570, a boiling point of 95 °C at 0.4 mmHg, and a density of 1.254 g/mL at 25 °C .Scientific Research Applications
Cyclometalated Ir(iii) Complexes
The compound is used in the synthesis of cyclometalated Ir(iii) complexes . These complexes have been shown to exhibit acid/base-induced structural transformation and luminescence switching . They also demonstrate photocatalytic activity for hydrogen evolution . The complexes are synthesized based on ligands dfppyH and pidpyH .
Luminescence Switching
The compound is involved in the creation of materials that show luminescence switching behaviors . This is associated with the protonation of pyridyl groups and/or imidazole units in the complexes .
Photocatalytic Activity
The compound contributes to the photocatalytic activity of certain complexes . For example, compound 1·PF6 has been used as a photosensitizer for the reduction of water to hydrogen . It was found that the amount of evolved hydrogen and the photosensitizer turnover number are 512 μmol and 102 for 1·PF6, respectively .
Structural Transformation
The compound is involved in acid/base-induced structural transformations . This can be confirmed by their 1H NMR spectra .
Supramolecular Chain Structure
The compound contributes to the formation of a supramolecular chain structure through aromatic stacking interactions between two dfppy − ligands .
Chemical Intermediate
Although not directly mentioned in the search results, similar compounds have been used as chemical intermediates for the synthesis of several crop-protection products . It’s possible that “2-[(2,4-difluorophenoxy)methyl]pyridine” could have similar applications.
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3, indicating potential hazards if ingested, in contact with skin or eyes, or if inhaled . It’s recommended to use personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves when handling this compound .
Future Directions
The future directions of “2-[(2,4-difluorophenoxy)methyl]pyridine” could involve its use in the synthesis of more complex molecules. For instance, cyclometalated Ir(III) complexes based on 2-(2,4-difluorophenyl)-pyridine have been synthesized and studied for their luminescence switching behaviors and photocatalytic activity for hydrogen evolution . This suggests potential applications in the field of materials science and energy production .
Mechanism of Action
Target of Action
It’s known that this compound can be used as an organic synthesis intermediate and a pharmaceutical intermediate .
Mode of Action
It’s known to be used in the Suzuki–Miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Pharmacokinetics
It’s known that its boiling point is 95°c at 04 mmHg, and it has a density of 1254 g/mL at 25 °C . These properties might influence its bioavailability.
properties
IUPAC Name |
2-[(2,4-difluorophenoxy)methyl]pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO/c13-9-4-5-12(11(14)7-9)16-8-10-3-1-2-6-15-10/h1-7H,8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNWHJCRPHMJPQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)COC2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,4-Difluorophenoxy)methyl]pyridine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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